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Compound of Interest

Compound Name: Griseolic acid C

Cat. No.: B217784 Get Quote

Despite extensive searches of publicly available scientific databases and literature, detailed

spectroscopic data (NMR, MS, IR) and specific biological signaling pathway information for

Griseolic acid C are not readily available. This lack of accessible data prevents the creation of

an in-depth technical guide as requested.

Griseolic acid C, with the chemical formula C14H15N5O7, is listed in chemical databases

such as PubChem. However, these entries do not currently contain the specific experimental

spectroscopic data required for a comprehensive technical analysis. This includes detailed ¹H

and ¹³C NMR chemical shifts and coupling constants, mass spectrometry fragmentation

patterns, and infrared absorption frequencies.

Numerous search attempts for the isolation and structural elucidation of Griseolic acid C,

which would typically be found in primary research articles, did not yield any publications

containing the necessary quantitative spectroscopic data. The search results were often

populated with information for other, more common, triterpenoid acids such as ursolic acid and

oleanolic acid, which are structurally distinct from Griseolic acid C and therefore not suitable

analogues for data substitution.

Similarly, information regarding the specific biological functions and associated signaling

pathways of Griseolic acid C is not present in the currently accessible scientific literature.

While research on other organic acids often details their interactions with cellular signaling

cascades, no such information could be located for Griseolic acid C.
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Due to the absence of this fundamental data, it is not possible to fulfill the request for a detailed

technical guide that includes structured data tables, experimental protocols, and visualizations

of signaling pathways for Griseolic acid C.

For researchers, scientists, and drug development professionals seeking this information, the

following avenues may be more fruitful:

Accessing specialized chemical databases: Subscription-based and more specialized

chemical structure and data repositories may contain proprietary or less commonly cited

information.

Contacting original researchers: Identifying and contacting the researchers who first isolated

or synthesized Griseolic acid C may provide access to their unpublished data.

De novo analysis: If a sample of Griseolic acid C is obtainable, performing NMR, MS, and

IR spectroscopy would be necessary to generate the required data.

Without access to the primary research data, any attempt to create a technical guide on

Griseolic acid C would be speculative and not meet the standards of accuracy required for a

scientific audience.

To cite this document: BenchChem. [Spectroscopic and Biological Data for Griseolic Acid C
Remains Elusive]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b217784#spectroscopic-data-for-griseolic-acid-c-nmr-
ms-ir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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